Cas no 887568-94-7 (4-Bromo-1H-indazole-3,6-diol)

• Product Name: 4-Bromo-1H-indazole-3,6-diol
• CAS No: 887568-94-7
• MF: C₇H₅BrN₂O₂
• MW: 229.030800580978
• CID: 2620892
• PubChem ID: 24728512
• Update Time: 2025-04-21

4-Bromo-1H-indazole-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-indazole-3,6-diol
• 4-BROMO-3,6-DIHYDROXY-3-(1H)INDAZOLE
• 4-bromo-6-hydroxy-1,2-dihydroindazol-3-one
• 887568-94-7

• Inchi： 1S/C7H5BrN2O2/c8-4-1-3(11)2-5-6(4)7(12)10-9-5/h1-2,11H,(H2,9,10,12)
• InChI Key： JJSANURCPGJVNV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1C(NN2)=O)O

Computed Properties

• Exact Mass: 227.95344Da
• Monoisotopic Mass: 227.95344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų